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Compound of Interest

Compound Name: 4-Methylbenzotrifluoride

Cat. No.: B1360062

An In-depth Technical Guide to 4-Methylbenzotrifluoride (CAS: 6140-17-6)

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Methylbenzotrifluoride, identified by the CAS number 6140-17-6, is a colorless, aromatic
organic compound with the chemical formula CsH7Fs.[1][2][3] Also known by synonyms such as
1-methyl-4-(trifluoromethyl)benzene and a,a,a-trifluoro-p-xylene, it serves as a crucial
intermediate in the synthesis of a wide range of specialty chemicals.[2][4][5][6][7] Its molecular
structure, which features a stable and highly electronegative trifluoromethyl (-CFs) group on a
toluene backbone, imparts unique chemical properties that are highly valued in the
pharmaceutical and agrochemical industries.[1][3] The presence of the trifluoromethyl group
can enhance the lipophilicity, metabolic stability, and binding affinity of target molecules,
making 4-methylbenzotrifluoride a key building block for developing advanced active
ingredients.[1] This guide provides a comprehensive overview of its properties, experimental
protocols, and applications.

Physicochemical Properties

4-Methylbenzotrifluoride is a colorless, transparent liquid at room temperature.[1][3][4] It is
generally insoluble in water but soluble in common organic solvents.[2][8] Its key physical and
chemical characteristics are summarized in the table below.
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Property Value Reference(s)
CAS Number 6140-17-6 (2103141191
Molecular Formula CsH7F3 [11[2][3][6]
Molecular Weight 160.14 g/mol 31516171
Appearance Clear, colorless liquid [B114][10][11]
Density 1.144 g/mL at 25°C [1][4]

Boiling Point 129 °C [1][4][10]
Flash Point 27 °C/80.6 °F [10][12]
Refractive Index (n2°/D) 1.426 [1][4][11]

Vapor Pressure

12.6 - 13 mmHg at 25°C

[2]14]

LogP

3.01-3.25

[2](3]

Spectral Data

Structural confirmation of 4-Methylbenzotrifluoride is typically achieved through various

spectroscopic methods. While the raw spectra are maintained in spectral databases, the

availability of key techniques is noted below.

Spectroscopic Technique

Availability /| Confirmation

1H NMR

Data available and used for structural analysis.

[51013]

13C NMR

Data available and used for structural analysis.

[13]

Spectrum conforms to the expected structure.[5]

Infrared (IR) Spectroscopy

[11][13]

Mass Spectrometry (MS)

Data available, typically via GC-MS.[5][13]

Raman Spectroscopy

Data available.[5][13]
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Safety and Handling

4-Methylbenzotrifluoride is a flammable liquid and vapor that can cause skin, eye, and
respiratory irritation.[2][8][9][12] It is crucial to handle this chemical with appropriate safety
precautions in a well-ventilated area.

GHS Hazard Information

Code Hazard Statement

H226 Flammable liquid and vapor.[5][8][9]
H315 Causes skin irritation.[5][8][9]

H319 Causes serious eye irritation.[5][8][9]
H335 May cause respiratory irritation.[5][8][9]

Handling and Storage

Proper handling and storage are essential for safety and to maintain the integrity of the
compound.

o Handling: Use spark-proof tools and explosion-proof equipment.[2][12] Avoid contact with
skin, eyes, and clothing, and prevent inhalation of vapor or mist.[2][12] Personal protective
equipment (PPE), including appropriate gloves, safety goggles, and protective clothing,
should be worn.[2][12]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place
designated as a flammables area.[2][10] Keep away from heat, sparks, open flames, and
other sources of ignition.[2][9][12] Incompatible materials include strong oxidizing agents and
strong bases.[2][10]

Experimental Protocols
Synthesis Protocol: Multi-Step Synthesis from 2,5-
Dichlorotoluene
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A documented method for synthesizing 4-Methylbenzotrifluoride involves a three-step
process starting from 2,5-dichlorotoluene.[14] This approach ensures high purity of the final
product.

Methodology:

» Friedel-Crafts Reaction: 2,5-dichlorotoluene is used as the starting material in a Friedel-
Crafts reaction to introduce a trichloromethyl group.

» Fluorination: The resulting intermediate undergoes a fluorination reaction, where the chlorine
atoms of the trichloromethyl group are exchanged for fluorine atoms, forming 2,5-dichloro-4-
(trifluoromethyl)toluene. This step is followed by purification via distillation.

e Hydrogenation-Dechlorination: The purified intermediate is subjected to catalytic
hydrogenation to remove the two chlorine atoms from the benzene ring. In a typical
procedure, 2,5-dichloro-4-(trifluoromethyl)toluene (230g), methanol (400mL), sodium acetate
(2059), and 10% Pd/C catalyst (20g) are added to a hydrogenation autoclave. The reaction
proceeds at 90°C under a hydrogen pressure of 1.0 MPa. Upon completion, the product is
filtered, the solvent is removed, and the final product is purified by reduced-pressure
distillation to yield 4-Methylbenzotrifluoride with a purity exceeding 99%.[14]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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